Cas no 188577-70-0 (N-(4-Chloropyridin-2-yl)pivalamide)

• Product Name: N-(4-Chloropyridin-2-yl)pivalamide
• CAS No: 188577-70-0
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• MDL: MFCD03392972
• CID: 907531
• PubChem ID: 10656204
• Update Time: 2025-09-27

N-(4-Chloropyridin-2-yl)pivalamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Chloropyridin-2-yl)pivalamide
• N-(4-Chloro-pyridin-2-yl)-2,2-dimethyl-propionamide
• N-(4-chloropyridin-2-yl)-2,2-dimethylpropanamide
• N-(4-chloro-2-pyridinyl)-2,2-dimethylpropanamide
• AB14017
• HDLIWEMWMDOCHM-UHFFFAOYSA-N
• SCHEMBL209579
• DB-029689
• N-(4-Chloropyridin-2-yl)-2,2-dimethylpropionamide
• 4-Chloro-2-(trimethylacetamido)pyridine
• AS-36175
• 4-chloro-2-trimethylacetamidopyridine
• Propanamide, N-(4-chloro-2-pyridinyl)-2,2-dimethyl-
• 188577-70-0
• MFCD03392972
• CS-0318366
• 4-chloro-2-trimethylacetamido-pyridine
• A813247
• AKOS015850346
• N-(4-chloranylpyridin-2-yl)-2,2-dimethyl-propanamide
• 2-trimethylacetamido-4-chloro-pyridine
• DTXSID60443075

• MDL： MFCD03392972
• Inchi： 1S/C10H13ClN2O/c1-10(2,3)9(14)13-8-6-7(11)4-5-12-8/h4-6H,1-3H3,(H,12,13,14)
• InChI Key： HDLIWEMWMDOCHM-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 212.07200
• Monoisotopic Mass: 212.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99000
• LogP: 2.79260

N-(4-Chloropyridin-2-yl)pivalamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides